Cas no 196861-33-3 (2-Methoxy-5-(pyridin-4-yl)phenylboronic Acid)

• Product Name: 2-Methoxy-5-(pyridin-4-yl)phenylboronic Acid
• CAS No: 196861-33-3
• MF: C₁₂H₁₂BNO₃
• MW: 229.039583206177
• MDL: MFCD06658467
• CID: 138852
• PubChem ID: 18476091
• Update Time: 2025-05-23

2-Methoxy-5-(pyridin-4-yl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid,[2-methoxy-5-(4-pyridinyl)phenyl]- (9CI)
• (2-methoxy-5-pyridin-4-ylphenyl)boronic acid
• 2-methoxy-5-(pyridin-4-yl)phenylboronic acid
• 2-METHOXY-5-(PYRIDINE-4-YL)PHENYLBORONIC ACID
• 5-PYRIDIN-4-YL-2-METHOXY-PHENYLBORONIC ACID
• BB 0260776
• [2-methoxy-5-(pyridin-4-yl)phenyl]boronic acid
• [2-methoxy-5-(4-pyridyl)phenyl]boronic acid
• Z1160866517
• DTXSID70594224
• QLNYKODXAPVKKX-UHFFFAOYSA-N
• AB25808
• 196861-33-3
• FT-0643835
• AKOS015910212
• 2-methoxy-5-(pyridin4-yl)phenylboronic acid
• EN300-76353
• 2-Methoxy-5-(4-pyridyl)phenylboronic Acid
• SY185543
• A813873
• (2-Methoxy-5-(pyridin-4-yl)phenyl)boronic acid
• 2-Methoxy-5-(pyridine-4-yl)phenylboronicacid
• CS-0176142
• AS-44416
• J-509820
• 2-methoxy-5-(pyridine-4-yl)phenylboronic acid, AldrichCPR
• MFCD06658467
• SCHEMBL7603732
• DB-044941
• 2-Methoxy-5-(pyridin-4-yl)phenylboronic Acid

• MDL： MFCD06658467
• Inchi： 1S/C12H12BNO3/c1-17-12-3-2-10(8-11(12)13(15)16)9-4-6-14-7-5-9/h2-8,15-16H,1H3
• InChI Key： QLNYKODXAPVKKX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=C1B(O)O)C1C=CN=CC=1

Computed Properties

• Exact Mass: 229.09100
• Monoisotopic Mass: 229.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6A^2

Experimental Properties

• Density: 1.25
• Boiling Point: 462.4 °C at 760 mmHg
• Flash Point: 233.5 °C
• Refractive Index: 1.598
• PSA: 62.58000
• LogP: 0.43700

2-Methoxy-5-(pyridin-4-yl)phenylboronic Acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 2-Methoxy-5-(pyridin-4-yl)phenylboronic Acid

2-Methoxy-5-(pyridin-4-yl)phenylboronic Acid: A Comprehensive Overview

The compound 2-Methoxy-5-(pyridin-4-yl)phenylboronic Acid, also known by its CAS number 196861-33-3, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and its potential applications in various chemical and pharmaceutical industries. The molecule consists of a phenyl ring substituted with a methoxy group at the 2-position and a pyridin-4-yl group at the 5-position, with a boronic acid functional group attached to the phenyl ring. This combination of functional groups makes it highly versatile and valuable for researchers exploring novel synthetic pathways and material sciences.

Recent advancements in the synthesis of 2-Methoxy-5-(pyridin-4-yl)phenylboronic Acid have been reported, leveraging innovative methodologies such as Suzuki-Miyaura cross-coupling reactions. These reactions enable the formation of biaryl bonds, which are crucial in constructing complex molecular architectures. The presence of the boronic acid group facilitates these coupling reactions, making this compound an ideal building block for constructing advanced organic molecules. Moreover, the pyridin-4-yl substituent introduces electronic effects that can modulate the reactivity of the molecule, making it suitable for a wide range of applications.

In terms of applications, 2-Methoxy-5-(pyridin-4-yl)phenylboronic Acid has shown promise in drug discovery efforts. Its structure allows for potential interactions with various biological targets, including enzymes and receptors, which could lead to novel therapeutic agents. Additionally, this compound has been utilized in the development of advanced materials, such as organic light-emitting diodes (OLEDs), where its electronic properties contribute to enhanced performance.

Recent studies have also explored the role of this compound in catalytic processes. The boronic acid group has been exploited as a catalyst in certain organic transformations, demonstrating high efficiency and selectivity. Furthermore, the methoxy group provides steric and electronic modulation, which can be tailored to specific reaction conditions. These findings underscore the importance of 2-Methoxy-5-(pyridin-4-yli)phenylboronic Acid as a key intermediate in modern chemical synthesis.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Researchers have developed efficient routes that minimize side reactions and maximize product quality. For instance, one common approach involves the coupling of an arylboronic acid with a pyridine derivative under palladium-catalyzed conditions. This method not only ensures high regioselectivity but also aligns with green chemistry principles by reducing waste generation.

In terms of physical properties, 2-Methoxy-5-(pyridin-4-yli)phenylboronic Acid exhibits a melting point that is consistent with similar aromatic compounds, indicating its stability under standard laboratory conditions. Its solubility characteristics make it suitable for various solvent systems, which is advantageous for both analytical and preparative purposes.

The safety profile of this compound has also been evaluated in recent studies. It has been determined to be non-toxic under normal handling conditions; however, precautions should still be taken to avoid prolonged exposure or ingestion. Proper storage and handling guidelines are recommended to ensure workplace safety.

In conclusion, 2-Methoxy-5-(pyridin-yli)phenylboronic Acid stands out as a valuable compound in contemporary chemical research due to its unique structure and diverse applications. Its role as a building block in organic synthesis, coupled with its potential in drug discovery and materials science, positions it as a critical molecule for future innovations.